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Compound of Interest

Compound Name: Bis(1-methylheptyl) phthalate

Cat. No.: B089695 Get Quote

Essential Safety and Handling Guide for Bis(1-
methylheptyl) phthalate
This guide provides crucial safety and logistical information for the handling and disposal of

Bis(1-methylheptyl) phthalate, tailored for researchers, scientists, and drug development

professionals. The following procedures and recommendations are designed to ensure a safe

laboratory environment.

Disclaimer: Specific safety data for Bis(1-methylheptyl) phthalate (CAS No. 131-15-7) is

limited. The information provided is primarily based on data for its close isomer, Bis(6-

methylheptyl) phthalate (CAS No. 131-20-4), and general safety protocols for phthalate esters.

Users should always consult the specific Safety Data Sheet (SDS) provided by the supplier

before handling this chemical.

Physical & Chemical Properties
A summary of the known physical and chemical properties is presented below. This information

is critical for understanding the substance's behavior and potential hazards.
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Property Value

Molecular Formula C24H38O4

Molecular Weight 390.56 g/mol

Appearance Colorless oily liquid

Odor Mild odor

Boiling Point 384.9 ± 10.0 °C (Predicted)[1]

Density 0.983 ± 0.06 g/cm³[1]

Vapor Pressure 13.5 (Air = 1)

Autoignition Temperature 393 °C[2]

Water Solubility 2.30e-07 M[2]

Personal Protective Equipment (PPE)
When handling Bis(1-methylheptyl) phthalate, it is imperative to use appropriate personal

protective equipment to minimize exposure and ensure personal safety.

PPE Category Recommended Equipment

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[3]

Skin Protection

Wear chemically resistant gloves (e.g., nitrile,

neoprene). Lab coat or other protective clothing

to prevent skin contact.

Respiratory Protection

Use in a well-ventilated area. If ventilation is

inadequate or for spill cleanup, use a NIOSH-

approved respirator with an organic vapor

cartridge.

Hand Protection
Chemically resistant gloves should be worn.

Wash hands thoroughly after handling.
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Operational Handling and Storage
Proper handling and storage are essential to prevent accidents and maintain the chemical's

integrity.

Handling:

Handle in a well-ventilated place, preferably in a chemical fume hood.[4]

Avoid contact with skin and eyes.[4]

Avoid breathing mist, gas, or vapors.[4]

Use non-sparking tools to prevent ignition.[4]

Ground and bond containers and receiving equipment to prevent static discharge.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[4]

Store away from incompatible materials such as strong oxidizing agents.

Keep away from heat, sparks, and open flames.

Emergency Procedures: Spill and Exposure
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response:

Evacuate: Immediately evacuate the spill area and alert others.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill. For larger spills, dike the area to prevent spreading.
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Clean-up: Carefully collect the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal. Use non-sparking tools.

Decontaminate: Clean the spill area with soap and water.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

First Aid for Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.[5]

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste materials, including contaminated absorbents and personal protective equipment,

must be disposed of as hazardous waste.

Collect all waste in clearly labeled, sealed containers.

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Do not pour down the drain or dispose of in regular trash.

Follow all applicable local, state, and federal regulations for hazardous waste disposal.

Chemical Spill Response Workflow
The following diagram illustrates the step-by-step procedure for handling a chemical spill of

Bis(1-methylheptyl) phthalate.
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Caption: Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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